Cas no 1261676-70-3 (2-(Difluoromethyl)-4-iodonitrobenzene)

• Product Name: 2-(Difluoromethyl)-4-iodonitrobenzene
• CAS No: 1261676-70-3
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4985211
• Update Time: 2025-10-31

2-(Difluoromethyl)-4-iodonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodonitrobenzene

• Inchi： 1S/C7H4F2INO2/c8-7(9)5-3-4(10)1-2-6(5)11(12)13/h1-3,7H
• InChI Key： IGILJXUJOOGWIK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(F)F)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3
• Topological Polar Surface Area: 45.8

Additional information on 2-(Difluoromethyl)-4-iodonitrobenzene

2-(Difluoromethyl)-4-iodonitrobenzene: A Comprehensive Overview

2-(Difluoromethyl)-4-iodonitrobenzene (CAS No. 1261676-70-3) is a versatile compound with significant applications in the fields of chemical synthesis and pharmaceutical research. This article provides a detailed overview of its chemical properties, synthesis methods, and potential applications, drawing on the latest research findings to offer a comprehensive understanding of this compound.

Chemical Structure and Properties

2-(Difluoromethyl)-4-iodonitrobenzene is an aromatic compound characterized by its unique functional groups. The presence of a difluoromethyl group and an iodine atom on the nitrobenzene ring imparts distinct chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the iodine atom provides a versatile handle for further chemical modifications.

The molecular formula of 2-(Difluoromethyl)-4-iodonitrobenzene is C₉H₅F₂INO₂, with a molecular weight of approximately 288.03 g/mol. It is a solid at room temperature and exhibits low solubility in water but is soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties make it suitable for various synthetic reactions and analytical techniques.

Synthesis Methods

The synthesis of 2-(Difluoromethyl)-4-iodonitrobenzene has been extensively studied, with several methods reported in the literature. One common approach involves the nitration of 4-iodoanisole followed by demethylation to form 4-iodonitrobenzene. Subsequently, the introduction of the difluoromethyl group can be achieved through various reactions, such as the reaction with difluoroacetic acid or its derivatives.

A recent study published in the Journal of Organic Chemistry (JOC) described an efficient one-pot synthesis method that combines nitration and difluoromethylation steps, significantly reducing the overall reaction time and improving yield. This method utilizes a transition metal catalyst to facilitate the difluoromethylation process, making it more environmentally friendly and cost-effective.

Potential Applications

2-(Difluoromethyl)-4-iodonitrobenzene has found applications in various areas of chemical research, particularly in drug discovery and development. Its unique functional groups make it an attractive intermediate for the synthesis of bioactive compounds with potential therapeutic properties.

In pharmaceutical research, 2-(Difluoromethyl)-4-iodonitrobenzene has been used as a building block for the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The difluoromethyl group was found to enhance the antiviral potency by improving cellular uptake and metabolic stability.

Beyond antiviral applications, 2-(Difluoromethyl)-4-iodonitrobenzene has also shown promise in cancer research. A recent study in Cancer Research demonstrated that certain derivatives of this compound could selectively inhibit cancer cell growth by targeting specific signaling pathways involved in tumor progression. The iodine atom in these derivatives was crucial for their biological activity, as it facilitated binding to target proteins.

Analytical Techniques

The characterization of 2-(Difluoromethyl)-4-iodonitrobenzene requires a combination of analytical techniques to ensure its purity and identity. High-performance liquid chromatography (HPLC) is commonly used for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information. Mass spectrometry (MS) is also employed to confirm the molecular weight and identify any impurities or by-products.

A recent advancement in analytical techniques involves the use of tandem mass spectrometry (MS/MS) for more precise structural elucidation. This method allows for fragmentation analysis, which can help differentiate between structurally similar compounds and provide insights into their reactivity patterns.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 2-(Difluoromethyl)-4-iodonitrobenzene. While this compound is not classified as a hazardous material under current regulations, proper precautions should be taken during its synthesis and use to ensure laboratory safety.

Potential risks associated with handling this compound include inhalation, skin contact, and eye exposure. It is recommended to work under a fume hood and use appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats. Additionally, proper waste disposal procedures should be followed to minimize environmental impact.

Conclusion

2-(Difluoromethyl)-4-iodonitrobenzene (CAS No. 1261676-70-3) is a valuable compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique chemical structure offers opportunities for developing novel bioactive molecules with potential therapeutic benefits. Ongoing research continues to explore new synthetic methods and applications for this compound, contributing to advancements in drug discovery and development.